GlyH-101
GlyH-101
GlyH-101 is a CFTR inhibitor (cystic fibrosis transmembrane conductance regulator). GlyH-101 is a glycine hydrazide that has been shown to block CFTR channels. GlyH-101 blocked I(Cl.PKA) in a concentration- and voltage-dependent fashion (IC(50) at +100 mV=0.3 ± 1.5 μM and at -100 mV=5.1 ± 1.3 μM). GlyH-101 blocks the open pore of cardiac CFTR channels at an electrical distance of 0.15 ± 0.03 from the external membrane surface.
Brand Name:
Vulcanchem
CAS No.:
328541-79-3
VCID:
VC0548826
InChI:
InChI=1S/C19H15Br2N3O3/c20-15-8-13(18(26)17(21)19(15)27)9-23-24-16(25)10-22-14-6-5-11-3-1-2-4-12(11)7-14/h1-9,22,26-27H,10H2,(H,24,25)/b23-9+
SMILES:
C1=CC=C2C=C(C=CC2=C1)NCC(=O)NN=CC3=CC(=C(C(=C3O)Br)O)Br
Molecular Formula:
C19H15Br2N3O3
Molecular Weight:
493.15
GlyH-101
CAS No.: 328541-79-3
Inhibitors
VCID: VC0548826
Molecular Formula: C19H15Br2N3O3
Molecular Weight: 493.15
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 328541-79-3 |
---|---|
Product Name | GlyH-101 |
Molecular Formula | C19H15Br2N3O3 |
Molecular Weight | 493.15 |
IUPAC Name | N-[(E)-(3,5-dibromo-2,4-dihydroxyphenyl)methylideneamino]-2-(naphthalen-2-ylamino)acetamide |
Standard InChI | InChI=1S/C19H15Br2N3O3/c20-15-8-13(18(26)17(21)19(15)27)9-23-24-16(25)10-22-14-6-5-11-3-1-2-4-12(11)7-14/h1-9,22,26-27H,10H2,(H,24,25)/b23-9+ |
Standard InChIKey | RMBDLOATEPYBSI-NUGSKGIGSA-N |
SMILES | C1=CC=C2C=C(C=CC2=C1)NCC(=O)NN=CC3=CC(=C(C(=C3O)Br)O)Br |
Appearance | Solid powder |
Description | GlyH-101 is a CFTR inhibitor (cystic fibrosis transmembrane conductance regulator). GlyH-101 is a glycine hydrazide that has been shown to block CFTR channels. GlyH-101 blocked I(Cl.PKA) in a concentration- and voltage-dependent fashion (IC(50) at +100 mV=0.3 ± 1.5 μM and at -100 mV=5.1 ± 1.3 μM). GlyH-101 blocks the open pore of cardiac CFTR channels at an electrical distance of 0.15 ± 0.03 from the external membrane surface. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | GlyH101; GlyH 101; GlyH-101. |
Reference | 1: Melis N, Tauc M, Cougnon M, Bendahhou S, Giuliano S, Rubera I, Duranton C. Revisiting CFTR inhibition: a comparative study of CFTRinh -172 and GlyH-101 inhibitors. Br J Pharmacol. 2014 Aug;171(15):3716-27. doi: 10.1111/bph.12726. PubMed PMID: 24758416; PubMed Central PMCID: PMC4128068. 2: Norimatsu Y, Ivetac A, Alexander C, O'Donnell N, Frye L, Sansom MS, Dawson DC. Locating a plausible binding site for an open-channel blocker, GlyH-101, in the pore of the cystic fibrosis transmembrane conductance regulator. Mol Pharmacol. 2012 Dec;82(6):1042-55. doi: 10.1124/mol.112.080267. Epub 2012 Aug 24. PubMed PMID: 22923500; PubMed Central PMCID: PMC3502623. 3: Sheppard DN. CFTR channel pharmacology: insight from a flock of clones. Focus on "Divergent CFTR orthologs respond differently to the channel inhibitors CFTRinh-172, glibenclamide, and GlyH-101". Am J Physiol Cell Physiol. 2012 Jan 1;302(1):C24-6. doi: 10.1152/ajpcell.00376.2011. Epub 2011 Oct 12. PubMed PMID: 21998142. 4: Stahl M, Stahl K, Brubacher MB, Forrest JN Jr. Divergent CFTR orthologs respond differently to the channel inhibitors CFTRinh-172, glibenclamide, and GlyH-101. Am J Physiol Cell Physiol. 2012 Jan 1;302(1):C67-76. doi: 10.1152/ajpcell.00225.2011. Epub 2011 Sep 21. PubMed PMID: 21940661; PubMed Central PMCID: PMC3328903. 5: Barman PP, Choisy SC, Gadeberg HC, Hancox JC, James AF. Cardiac ion channel current modulation by the CFTR inhibitor GlyH-101. Biochem Biophys Res Commun. 2011 Apr 29;408(1):12-7. doi: 10.1016/j.bbrc.2011.03.089. Epub 2011 Mar 31. PubMed PMID: 21439936. 6: Kelly M, Trudel S, Brouillard F, Bouillaud F, Colas J, Nguyen-Khoa T, Ollero M, Edelman A, Fritsch J. Cystic fibrosis transmembrane regulator inhibitors CFTR(inh)-172 and GlyH-101 target mitochondrial functions, independently of chloride channel inhibition. J Pharmacol Exp Ther. 2010 Apr;333(1):60-9. doi: 10.1124/jpet.109.162032. Epub 2010 Jan 5. PubMed PMID: 20051483. |
PubChem Compound | 135476586 |
Last Modified | Nov 11 2021 |
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